Cas no 911295-24-4 (MPP dihydrochloride)

• Product Name: MPP dihydrochloride
• CAS No: 911295-24-4
• MF: C₂₉H₃₃Cl₂N₃O₃
• MW: 542.49662566185
• CID: 1960390
• PubChem ID: 135541421
• Update Time: 2025-10-31

MPP dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4'-(4-Methyl-5-{4-[2-(1-piperidinyl)ethoxy]phenyl}-1H-pyrazole- 1,3-diyl)diphenol dihydrochloride
• MPP dihydrochloride
• Phenol, 4,4′-[4-methyl-5-[4-[2-(1-piperidinyl)ethoxy]phenyl]-1H-pyrazole-1,3-diyl]bis-, dihydrochloride (9CI)
• Methyl-piperidino-pyrazole dihydrochloride hydrate
• 4-[2-(4-hydroxyphenyl)-4-methyl-3-[4-(2-piperidin-1-ylethoxy)phenyl]-1H-pyrazol-5-ylidene]cyclohexa-2,5-dien-1-one;dihydrochloride
• 289726-02-9
• HY-103454
• 911295-24-4
• G13350
• MPP dihydrochloride hydrate, >=97% (HPLC), white powder
• AKOS024456896
• J-017339
• MPPDihydrochloride
• FWDNPWVVRVSJQH-UHFFFAOYSA-N
• Methylpiperidinopyrazole dihydrochloride
• SCHEMBL17332059
• HB2502
• DTXSID00662768
• SR-01000597961
• 1,3-Bis(4-hydroxyphenyl)-4-methyl-5 -[4-(2-piperidinylethoxy)phenol]-1H-pyrazole dihydrochloride
• SR-01000597961-1
• Methylpiperidino pyrazole
• 4-[1-(4-hydroxyphenyl)-4-methyl-5-[4-(2-piperidin-1-ylethoxy)phenyl]pyrazol-3-yl]phenol;dihydrochloride
• C29H31N3O3.2HCl
• 1,3-Bis(4-hydroxyphenyl)-4-methyl-5-[4-(2-piperidinylethoxy)phenol]-1H-pyrazole dihydrochloride
• MPP (dihydrochloride)
• DA-65663
• CS-0027925
• MS-29985
• 4,4'-(4-Methyl-5-(4-(2-(piperidin-1-yl)ethoxy)phenyl)-1H-pyrazole-1,3-diyl)diphenol dihydrochloride

• Inchi： 1S/C29H31N3O3.2ClH/c1-21-28(22-5-11-25(33)12-6-22)30-32(24-9-13-26(34)14-10-24)29(21)23-7-15-27(16-8-23)35-20-19-31-17-3-2-4-18-31;;/h5-16,33-34H,2-4,17-20H2,1H3;2*1H
• InChI Key： FWDNPWVVRVSJQH-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(C2C(C)=C(C3C=CC(OCCN4CCCCC4)=CC=3)N(C3C=CC(O)=CC=3)N=2)=CC=1.Cl

Computed Properties

• Exact Mass: 541.1898973g/mol
• Monoisotopic Mass: 541.1898973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on MPP dihydrochloride

Research Briefing on MPP Dihydrochloride (911295-24-4): Latest Advances and Applications

MPP dihydrochloride (CAS: 911295-24-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural properties and biological activities make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the key areas of research involves the role of MPP dihydrochloride in modulating cellular pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that MPP dihydrochloride acts as a potent inhibitor of specific kinase enzymes, which are critical in the regulation of cell proliferation and survival. This finding suggests its potential as a targeted therapy for cancers with dysregulated kinase activity. The study utilized advanced computational modeling and in vitro assays to validate the compound's efficacy and selectivity.

Another significant development is the optimization of the synthetic route for MPP dihydrochloride. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. These advancements are crucial for scaling up production and ensuring the compound's availability for preclinical and clinical studies. A recent patent application highlights a streamlined synthesis process that reduces byproduct formation and enhances overall efficiency.

In the context of neurodegenerative diseases, preliminary studies have shown that MPP dihydrochloride exhibits neuroprotective effects in models of Parkinson's disease. The compound's ability to mitigate oxidative stress and inflammation in neuronal cells positions it as a potential therapeutic agent for neurodegenerative conditions. Ongoing research aims to further characterize these effects and evaluate the compound's safety profile in animal models.

Despite these promising findings, challenges remain in the development of MPP dihydrochloride as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, MPP dihydrochloride (911295-24-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse biological activities and ongoing research efforts underscore its potential to address unmet medical needs. Future studies should focus on refining its therapeutic applications, optimizing its pharmacological properties, and translating these findings into clinical benefits.